Cas no 64269-80-3 (Bis-(1h-imidazol-2-yl)-methanol)

Bis-(1h-imidazol-2-yl)-methanol structure
64269-80-3 structure
Product Name:Bis-(1h-imidazol-2-yl)-methanol
CAS No:64269-80-3
MF:C7H8N4O
MW:164.164620399475
CID:1681195
PubChem ID:12365388
Update Time:2025-04-21

Bis-(1h-imidazol-2-yl)-methanol Chemical and Physical Properties

Names and Identifiers

    • BIS-(1H-IMIDAZOL-2-YL)-METHANOL
    • bis(2-imidazolyl)methane
    • Bis-(imidazol-2-yl)methanol
    • Bis(imidazol-2-yl)methane
    • 1H,1'H-2,2'-methanediyl-bis-imidazole
    • di(1H-iMidazol-2-yl)Methane
    • imidazol-2-ylmethane
    • Bis(imidazol-2-yl)methan
    • DB-297058
    • 64269-80-3
    • AKOS006291729
    • SCHEMBL9501488
    • Bis-(1h-imidazol-2-yl)-methanol
    • Inchi: 1S/C7H8N4O/c12-5(6-8-1-2-9-6)7-10-3-4-11-7/h1-5,12H,(H,8,9)(H,10,11)
    • InChI Key: YWBNUICXGZZHMH-UHFFFAOYSA-N
    • SMILES: OC(C1=NC=CN1)C1=NC=CN1

Computed Properties

  • Exact Mass: 164.07000
  • Monoisotopic Mass: 164.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 77.6Ų

Experimental Properties

  • PSA: 77.59000
  • LogP: 0.21450
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